Cas no 112455-84-2 (Papuamine)
Papuamine structure
Product Name:Papuamine
CAS No:112455-84-2
MF:C25H40N2
MW:368.59850692749
CID:1203702
PubChem ID:10248478
Update Time:2025-04-20
Papuamine Chemical and Physical Properties
Names and Identifiers
-
- (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-docosahydro-1H-diindeno[2,1-f:1',2'-l][1,5]diazacyclotridecine
- [4aS-(4aR*,5aS*,10aS*,11aR*,15aS*,15bR*,16E,18E,19aR*,19bS*)]-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-Docosahydro-1H-diindeno[2,1-f:1',2'-1][1,5]diazacyclotridecine
- (-)-Papuamine
- DTXSID301019061
- UNII-6695RBD96K
- 1H-Diindeno(2,1-f:1',2'-l)(1,5)diazacyclotridecine, 2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-docosahydro-, (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-
- 6695RBD96K
- (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-Docosahydro-1H-diindeno(2,1-f:1',2'-1)(1,5)diazacyclotridecine
- Papuamine
- CHEMBL3577062
- Papuamine [MI]
- J-002780
- SCHEMBL3199723
- Q27263982
- 112455-84-2
- Papuamine, (-)-
- (1S,2E,4E,6S,7R,12S,14R,20R,22S,27R)-15,19-diazapentacyclo[18.7.0.06,14.07,12.022,27]heptacosa-2,4-diene
- (1S,2E,4E,6S,7R,12S,14R,20R,22S,27R)-15,19-diazapentacyclo(18.7.0.06,14.07,12.022,27)heptacosa-2,4-diene
- DTXCID401477058
-
- Inchi: 1S/C25H40N2/c1-3-10-20-18(8-1)16-24-22(20)12-5-6-13-23-21-11-4-2-9-19(21)17-25(23)27-15-7-14-26-24/h5-6,12-13,18-27H,1-4,7-11,14-17H2/b12-5+,13-6+/t18-,19-,20+,21+,22-,23-,24+,25+/m0/s1
- InChI Key: ZKTFUNZCYRUILZ-XVMYYXKMSA-N
- SMILES: N1CCCN[C@@H]2C[C@@H]3CCCC[C@H]3[C@@H]2C=CC=C[C@@H]2[C@H]1C[C@@H]1CCCC[C@H]12 |t:16,18|
Computed Properties
- Exact Mass: 368.319149284g/mol
- Monoisotopic Mass: 368.319149284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 24.1Ų
Papuamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Papuamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P190538-100µg |
Papuamine |
112455-84-2 | 100µg |
290.00 | 2021-07-20 | ||
| TRC | P190538-500µg |
Papuamine |
112455-84-2 | 500µg |
1235.00 | 2021-07-20 | ||
| TRC | P190538-1mg |
Papuamine |
112455-84-2 | 1mg |
$2870.00 | 2023-05-17 | ||
| TRC | P190538-100μg |
Papuamine |
112455-84-2 | 100μg |
$ 300.00 | 2022-06-02 | ||
| TRC | P190538-500μg |
Papuamine |
112455-84-2 | 500μg |
$ 1275.00 | 2022-06-02 | ||
| TRC | P190538-.1mg |
Papuamine |
112455-84-2 | 1mg |
$345.00 | 2023-05-17 | ||
| TRC | P190538-.5mg |
Papuamine |
112455-84-2 | 5mg |
$1464.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202274-1 mg |
Papuamine, |
112455-84-2 | 1mg |
¥4,137.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202274-1mg |
Papuamine, |
112455-84-2 | 1mg |
¥4137.00 | 2023-09-05 | ||
| TRC | P190538-25mg |
Papuamine |
112455-84-2 | 25mg |
$ 35000.00 | 2023-09-06 |
Papuamine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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